Cas no 57486-38-1 (BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO-)

BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO- structure
57486-38-1 structure
Product Name:BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO-
CAS No:57486-38-1
MF:C9H10ClN3O
MW:211.648200511932
CID:3373731
PubChem ID:137117755
Update Time:2025-04-21

BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO- Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETAMIDE, N-(AMINOIMINOMETHYL)-4-CHLORO-
    • 57486-38-1
    • Inchi: 1S/C9H10ClN3O/c10-7-3-1-6(2-4-7)5-8(14)13-9(11)12/h1-4H,5H2,(H4,11,12,13,14)
    • InChI Key: STNOHBVCPOGOJS-UHFFFAOYSA-N
    • SMILES: C1(CC(NC(N)=N)=O)=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 211.0512396Da
  • Monoisotopic Mass: 211.0512396Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.5Ų
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